4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-8-yl 2,4-dichlorobenzoate

• IUPAC Name: [4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-8-yl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C25H18Cl2N2O4/c26-15-6-10-20(22(27)12-15)25(30)33-17-9-11-23-21(13-17)18-2-1-3-19(18)24(28-23)14-4-7-16(8-5-14)29(31)32/h1-2,4-13,18-19,24,28H,3H2
• InChI Key: SASCEZBLHNCZMR-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=C(C=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C25H18Cl2N2O4
• Molecular Weight: 481.3 g/mol

Description

Synthesis Analysis

The synthesis of complex quinoline derivatives involves multi-step reactions, including cyclization, nitration, and chlorination processes. Similar compounds, such as ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2-h]quinolin-3-)carboxylate, have been synthesized through crystallization processes indicating the intricate steps required to obtain such compounds (Wangchun Xiang, 2004). These processes are crucial for the successful synthesis of the targeted compound, demonstrating the complexity and precision required in organic synthesis.

Molecular Structure Analysis

The molecular structure of quinoline derivatives has been studied through various analytical techniques, including X-ray diffraction, revealing detailed insights into their conformation and bonding patterns. For instance, the crystal structure analysis of similar compounds showcases the significance of double bonds and boat conformations in the six-membered ring, which is pivotal for understanding the molecular structure of our compound of interest (Wangchun Xiang, 2004).

Chemical Reactions and Properties

The reactivity of quinoline derivatives towards various reagents and conditions highlights their chemical versatility. For example, the regioselective synthesis of quinolin-8-ols and tetrahydroquinolin-8-ols through cyclization processes elucidates the potential chemical reactions that our compound might undergo (Katsuya Uchiyama et al., 1998). These reactions are essential for further functionalization and application of the compound in various domains.